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Abstract
Colesevelam, a second-generation bile acid sequestrant, is a non-absorbed polymer that

lowers low-density lipoprotein cholesterol (LDL-C) and improves glycemic control in patients

with type 2 diabetes mellitus.[1][2] Its primary mechanism of action involves binding to bile

acids in the intestine, thereby interrupting their enterohepatic circulation.[3][4] This application

note provides detailed in vivo experimental protocols for studying the effects of colesevelam in

rodent models, particularly in the context of metabolic diseases such as diet-induced obesity

and non-alcoholic steatohepatitis (NASH). It includes comprehensive methodologies for animal

models, drug administration, and key endpoint analyses, along with a summary of expected

quantitative outcomes and a visualization of the key signaling pathways involved.
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The following table summarizes the typical effects of colesevelam treatment in a diet-induced

obesity (DIO) mouse model. C57BL/6J mice are fed a high-fat diet (HFD) to induce obesity and

related metabolic dysregulation, followed by treatment with colesevelam mixed in the diet

(typically 2% w/w).
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Parameter
Control (High-
Fat Diet)

Colesevelam
(2% w/w in
HFD)

Percent
Change

Reference

Body & Liver

Metrics

Body Weight

Gain
High Reduced ↓ [5][6]

Liver Weight Increased Reduced ↓ [5][6]

Glycemic Control

Fasting Plasma

Glucose
Elevated Normalized ↓ [1]

Glucose

Tolerance

(IPGTT)

Impaired Improved ↓ [1]

Plasma Insulin Elevated Reduced ↓ [1]

Lipid Profile

Hepatic

Cholesterol
Elevated Normalized ↓ [1][7]

Plasma Total

Cholesterol
Elevated Reduced ↓[8] [8]

Plasma Non-

HDL Cholesterol
Elevated Reduced ↓[8] [8]

Bile Acid

Metabolism

Fecal Bile Acid

Excretion
Baseline Increased ↑ [7]
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Protocol 1: Induction of Diet-Induced Obesity (DIO) and
Colesevelam Administration in Mice
This protocol describes the induction of obesity in C57BL/6J mice using a high-fat diet (HFD)

and subsequent treatment with colesevelam.

Materials:

Male C57BL/6J mice (6-8 weeks old)

Standard chow diet

High-fat diet (HFD; e.g., 60% kcal from fat)

Colesevelam hydrochloride powder

Animal housing with controlled environment (12-hour light/dark cycle, constant temperature,

and humidity)

Metabolic cages for fecal collection

Procedure:

Acclimatization: Upon arrival, acclimatize mice to the animal facility for at least one week,

with ad libitum access to standard chow and water.[2]

Obesity Induction:

Randomly assign mice to two groups: a control group receiving a standard chow diet and

a DIO group receiving an HFD.

Feed the mice their respective diets for 15 weeks to induce a stable obese phenotype.[1]

Monitor body weight weekly.

Colesevelam Treatment:

After the 15-week induction period, divide the DIO mice into two subgroups: one

continuing on the HFD (Control) and another receiving the HFD supplemented with 2%
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(w/w) colesevelam.[7]

To prepare the colesevelam-supplemented diet, thoroughly mix colesevelam
hydrochloride powder with the powdered HFD.

Provide the respective diets to the mice for the desired treatment duration (e.g., 7 days to

20 weeks).[1][5]

Monitoring and Sample Collection:

Continue to monitor body weight and food intake regularly.

Towards the end of the treatment period, house mice individually in metabolic cages for

24-48 hours to collect feces for bile acid analysis. Store fecal samples at -80°C.

At the end of the study, collect blood and tissues for further analysis as described in the

subsequent protocols.

Protocol 2: Intraperitoneal Glucose Tolerance Test
(IPGTT)
The IPGTT is performed to assess glucose metabolism and the body's ability to clear a glucose

load.

Materials:

Fasted mice (from Protocol 1)

Sterile 20% D-glucose solution in saline

Glucometer and glucose test strips

Restraining device for mice

Sterile syringes and needles (27G)

Timer
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Procedure:

Fasting: Fast mice overnight for approximately 16 hours, ensuring free access to water.[9]

Baseline Glucose Measurement (t=0):

Weigh each mouse.

Gently restrain the mouse and make a small incision at the tip of the tail with a sterile

scalpel blade.

Wipe away the first drop of blood and use the second drop to measure the baseline blood

glucose level with a glucometer.[10]

Glucose Administration:

Calculate the volume of 20% glucose solution required for each mouse to achieve a dose

of 2 g/kg body weight. The injection volume in µl is typically 10 times the body weight in

grams.[9]

Administer the calculated volume of glucose solution via intraperitoneal (IP) injection. Start

the timer immediately after injection.

Blood Glucose Monitoring:

Measure blood glucose levels from the tail vein at 15, 30, 60, and 120 minutes post-

injection.[10] For each time point, gently remove the clot from the initial incision to obtain a

fresh drop of blood.

Protocol 3: Bile Acid Extraction and Quantification from
Feces and Plasma by LC-MS/MS
This protocol outlines the extraction and analysis of bile acids from fecal and plasma samples.

Materials:

Fecal and plasma samples (from Protocol 1)
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Lyophilizer

Homogenizer

Extraction solvent (e.g., 75% ethanol with internal standards)

Acetonitrile with 1% formic acid

Centrifuge

LC-MS/MS system

Procedure:

Fecal Bile Acid Extraction:

Lyophilize and homogenize fecal samples.

Weigh approximately 20-50 mg of dried feces.

Add an appropriate volume of extraction solvent (e.g., 75% ethanol containing internal

standards).

Homogenize and incubate the samples.

Centrifuge to pellet solid debris and collect the supernatant for LC-MS/MS analysis.[11]

Plasma Bile Acid Extraction:

To 100 µL of plasma, add four volumes of acetonitrile containing 1% formic acid and

internal standards.

Incubate at room temperature with shaking for two hours.

Centrifuge at 13,000 RPM for 20 minutes at 5°C to pellet proteins.[11]

Collect the supernatant and dry it under reduced pressure. Reconstitute the extract for LC-

MS/MS analysis.
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LC-MS/MS Analysis:

Utilize a targeted LC-MS/MS method for the quantification of individual bile acid species. A

C18 reverse-phase column is commonly used for separation.[11] The mass spectrometer

is operated in dynamic multiple reaction monitoring (dMRM) mode in both positive and

negative ionization modes for optimal detection of a wide range of bile acids.[11]

Signaling Pathways and Experimental Workflow
Visualization
Colesevelam's Dual Mechanism of Action
Colesevelam exerts its metabolic effects through two primary signaling pathways: the

Farnesoid X Receptor (FXR) pathway and the Takeda G-protein-coupled receptor 5 (TGR5)

pathway.

Colesevelam Bile Acids
in Intestine

Binds to

Increased Fecal
Bile Acid Excretion

↑ TGR5 Activation
in L-cells

↓ Intestinal FXR Activation ↓ FGF15 Secretion ↑ Hepatic CYP7A1 Expression ↑ Cholesterol to Bile Acid
Conversion ↓ LDL-Cholesterol

↑ GLP-1 Secretion ↓ Hepatic Glycogenolysis ↓ Blood Glucose

Click to download full resolution via product page

Caption: Colesevelam's dual mechanism on lipid and glucose metabolism.

General Experimental Workflow for In Vivo Colesevelam
Studies
The following diagram outlines a typical experimental workflow for investigating the in vivo

effects of colesevelam in a DIO mouse model.
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Caption: A typical workflow for in vivo studies of colesevelam.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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